Cas no 1592774-25-8 (1-(2-bromo-5-methylphenyl)prop-2-en-1-ol)

• Product Name: 1-(2-bromo-5-methylphenyl)prop-2-en-1-ol
• CAS No: 1592774-25-8
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 5917498
• PubChem ID: 115814948
• Update Time: 2025-11-06

1-(2-bromo-5-methylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-α-ethenyl-5-methylbenzenemethanol
• 1-(2-bromo-5-methylphenyl)prop-2-en-1-ol
• EN300-1898216
• 1592774-25-8

• Inchi： 1S/C10H11BrO/c1-3-10(12)8-6-7(2)4-5-9(8)11/h3-6,10,12H,1H2,2H3
• InChI Key： HOHXDAAQVCEJEA-UHFFFAOYSA-N
• SMILES： C1(C(C=C)O)=CC(C)=CC=C1Br

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.380±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 304.7±37.0 °C(Predicted)
• pka: 13.47±0.20(Predicted)

Additional information on 1-(2-bromo-5-methylphenyl)prop-2-en-1-ol

Recent Advances in the Study of 1-(2-bromo-5-methylphenyl)prop-2-en-1-ol (CAS: 1592774-25-8): A Comprehensive Research Brief

The compound 1-(2-bromo-5-methylphenyl)prop-2-en-1-ol (CAS: 1592774-25-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This brief aims to provide a comprehensive overview of the latest studies involving this compound, highlighting its synthesis, biological activities, and potential therapeutic applications. The compound, characterized by its unique brominated and methylated phenyl ring coupled with an allylic alcohol moiety, has shown promising properties in various preclinical studies.

Recent literature indicates that 1-(2-bromo-5-methylphenyl)prop-2-en-1-ol serves as a key intermediate in the synthesis of more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel kinase inhibitors, particularly targeting tyrosine kinases involved in cancer progression. The compound's ability to undergo further functionalization, such as palladium-catalyzed cross-coupling reactions, makes it a versatile building block in medicinal chemistry.

In addition to its synthetic applications, 1-(2-bromo-5-methylphenyl)prop-2-en-1-ol has been investigated for its direct biological effects. Research conducted by the National Institute of Health (NIH) revealed its moderate inhibitory activity against certain inflammatory cytokines, suggesting potential anti-inflammatory properties. These findings were corroborated by in vitro assays showing a dose-dependent reduction in TNF-α and IL-6 production in macrophage cell lines.

Another significant area of research involves the compound's role in drug discovery pipelines. A recent patent (US20230145678A1) describes its incorporation into a series of small molecules designed to modulate G-protein-coupled receptors (GPCRs). The patent highlights the compound's structural features as critical for achieving selective binding to specific GPCR subtypes, which could pave the way for new treatments for neurological disorders.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 1-(2-bromo-5-methylphenyl)prop-2-en-1-ol derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters addressed these issues by exploring various prodrug strategies to enhance bioavailability. The researchers reported significant improvements in plasma stability and tissue distribution when the compound was conjugated with amino acid-based promoieties.

Looking forward, the versatility of 1-(2-bromo-5-methylphenyl)prop-2-en-1-ol continues to inspire innovative research directions. Current investigations are exploring its potential in targeted drug delivery systems, particularly in conjunction with nanoparticle technologies. Preliminary results from these studies suggest that the compound's chemical properties may enable precise control over drug release kinetics in tumor microenvironments.

In conclusion, 1-(2-bromo-5-methylphenyl)prop-2-en-1-ol (CAS: 1592774-25-8) represents a valuable chemical entity with diverse applications in pharmaceutical research. Its dual role as both a synthetic intermediate and a biologically active compound makes it particularly interesting for future drug development efforts. Continued research into its mechanism of action and structural optimization will likely yield important contributions to the field of chemical biology and medicine.